Cas no 2375260-73-2 (Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate)

• Product Name: Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate
• CAS No: 2375260-73-2
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5930101
• PubChem ID: 145874604
• Update Time: 2025-06-14

Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-{[(tert-butoxy)carbonyl](methyl)amino}benzoate
• EN300-7443993
• 2375260-73-2
• Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(18)16(4)9-6-7-11(15)10(8-9)12(17)19-5/h6-8H,15H2,1-5H3
• InChI Key： CRHXJMNDEYVLHH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=C(C(=O)OC)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.9Ų

Additional information on Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate

Comprehensive Overview of Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate (CAS No. 2375260-73-2)

The compound Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate (CAS No. 2375260-73-2) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a methyl ester and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists are increasingly interested in this molecule due to its potential role in drug discovery and medicinal chemistry.

One of the key features of Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate is its versatility in synthetic pathways. The presence of the Boc-protecting group allows for selective deprotection under mild acidic conditions, enabling further functionalization. This property is particularly useful in peptide synthesis and the construction of complex heterocycles. Additionally, the methyl ester moiety provides a handle for hydrolysis or transesterification, expanding its utility in organic transformations.

In recent years, the demand for high-purity chemical intermediates like CAS No. 2375260-73-2 has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. The compound's compatibility with modern catalytic methods, such as palladium-catalyzed cross-coupling reactions, further enhances its appeal. Researchers are also exploring its potential in fluorescence labeling and bioconjugation, given its aromatic amine functionality.

The synthesis of Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate typically involves multi-step procedures, starting from commercially available 2-amino-5-methylbenzoic acid derivatives. Key steps include Boc protection of the secondary amine and esterification of the carboxylic acid. Optimizing these reactions for high yield and minimal byproducts is a focus area for industrial chemists. Recent studies highlight the use of green chemistry principles, such as solvent-free conditions or biocatalysis, to improve sustainability.

From an analytical perspective, CAS No. 2375260-73-2 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure structural integrity and purity, critical for its application in GMP-compliant manufacturing. The compound's stability under various storage conditions is another area of investigation, with recommendations for anhydrous environments and low-temperature storage to prevent degradation.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate are gaining attention for their role in designing tailored therapeutics. Its incorporation into kinase inhibitors and GPCR modulators exemplifies its relevance in oncology and CNS drug development. Furthermore, its low toxicity profile in preliminary assays makes it a candidate for preclinical studies.

In conclusion, Methyl 2-amino-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate (CAS No. 2375260-73-2) represents a critical building block in modern synthetic chemistry. Its applications span drug discovery, material science, and biotechnology, aligning with trends like AI-driven molecular design and high-throughput screening. Future research may explore its derivatives for enhanced bioavailability or novel pharmacological activities, solidifying its position in the chemical innovation landscape.